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For Researchers, Scientists, and Drug Development Professionals

Abstract
Eicosyltriethylammonium bromide, a quaternary ammonium compound (QAC), is

characterized by a twenty-carbon alkyl chain (eicosyl) and a triethylammonium head group.

While specific experimental data for this compound is limited in publicly accessible literature, its

structural class suggests significant potential in applications ranging from organic synthesis to

materials science and antimicrobial research. This technical guide provides a summary of the

available data for eicosyltriethylammonium bromide and extrapolates its likely properties

and mechanisms of action based on extensive research into structurally related long-chain

quaternary ammonium compounds. This document aims to serve as a foundational resource

for researchers and professionals in drug development and materials science, offering insights

into its potential applications, experimental evaluation, and underlying principles of its chemical

and biological activity.

Chemical and Physical Properties
Quantitative experimental data for eicosyltriethylammonium bromide is not widely available

in published literature. The following table summarizes the known information.[1][2][3][4][5] The

lack of specific data points like melting and boiling points is common for specialized long-chain

quaternary ammonium salts that may not have undergone extensive physical characterization.
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Property Value Source

CAS Number 75222-49-0 [1][2][3][4][5]

Molecular Formula C26H56BrN [1][2]

Molecular Weight 462.63 g/mol [2]

Synonyms

N,N,N-Triethyl-1-

eicosanaminium Bromide, n-

Eicosyltriethylammonium

Bromide

[1][4]

Appearance Not Available

Melting Point N/A [1]

Boiling Point N/A [1]

Solubility

Inferred to have low solubility

in water and higher solubility in

organic solvents.

[6]

Storage Temperature

Room temperature or 2-8°C

Refrigerator has been

suggested by suppliers.

[4][5]

Synthesis
Eicosyltriethylammonium bromide is primarily noted as a compound useful in organic

synthesis.[4] The synthesis of similar quaternary ammonium bromides can be generalized as

the quaternization of a tertiary amine with an alkyl halide. In this case, it would involve the

reaction of triethylamine with 1-bromoeicosane.

A general synthetic workflow is depicted below:
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Caption: Generalized synthesis workflow for Eicosyltriethylammonium Bromide.

Potential Applications and Biological Activity
While direct studies on eicosyltriethylammonium bromide are scarce, the broader class of

long-chain QACs is well-researched, particularly for their surfactant and antimicrobial

properties.

Surfactant Properties
QACs with long alkyl chains are cationic surfactants. The positively charged headgroup and the

long hydrophobic tail allow them to reduce surface tension and form micelles in solution. These
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properties are fundamental to their use as detergents, emulsifiers, and phase-transfer

catalysts.

Antimicrobial and Cytotoxic Activity
Long-chain QACs are known to exhibit potent antimicrobial activity against a broad spectrum of

bacteria, fungi, and viruses.[7][8][9] The primary mechanism of action involves the disruption of

the cell membrane. The positively charged ammonium headgroup interacts with the negatively

charged components of the bacterial cell wall, while the long hydrophobic tail penetrates the

lipid bilayer, leading to membrane disorganization, leakage of cellular contents, and ultimately

cell death.[9][10]

The length of the alkyl chain is a critical determinant of antimicrobial efficacy. Generally, QACs

with chain lengths between C12 and C16 show the highest activity against both Gram-positive

and Gram-negative bacteria.[9] While the C20 chain of eicosyltriethylammonium bromide is

longer, it is still expected to possess antimicrobial properties, though its optimal target spectrum

might differ.

It is important to note that the same properties that confer antimicrobial activity also lead to

cytotoxicity in mammalian cells.[11] The disruption of cell membranes is a non-specific

mechanism. Therefore, the therapeutic application of such compounds requires a careful

balance between efficacy and toxicity.

The proposed mechanism of antimicrobial action is illustrated in the following diagram:
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Caption: Proposed mechanism of antimicrobial action for long-chain QACs.

Experimental Protocols
Given the lack of specific experimental data for eicosyltriethylammonium bromide, this

section outlines general protocols used to assess the key properties of long-chain QACs.

Determination of Minimum Inhibitory Concentration
(MIC)
This protocol is used to determine the lowest concentration of an antimicrobial agent that

prevents the visible growth of a microorganism.

Workflow:
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Methodology:

Preparation of Stock Solution: Dissolve a known weight of eicosyltriethylammonium
bromide in a suitable solvent (e.g., sterile deionized water or DMSO) to create a high-

concentration stock solution.
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Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of the stock

solution in a liquid growth medium (e.g., Mueller-Hinton broth for bacteria).

Inoculation: Add a standardized suspension of the test microorganism (e.g., Staphylococcus

aureus, Escherichia coli) to each well.

Incubation: Incubate the plate under conditions optimal for the growth of the microorganism

(e.g., 37°C for 18-24 hours for most bacteria).

Observation and MIC Determination: After incubation, visually inspect the wells for turbidity.

The MIC is the lowest concentration of the compound at which no visible growth is observed.

Cytotoxicity Assay (MTT Assay)
This colorimetric assay is used to assess the metabolic activity of cells and is a common

method for measuring the cytotoxicity of a compound.

Workflow:
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Caption: Workflow for MTT cytotoxicity assay.
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Methodology:

Cell Seeding: Plate mammalian cells (e.g., HeLa, HEK293) in a 96-well plate at a

predetermined density and allow them to adhere overnight.

Compound Treatment: Remove the growth medium and replace it with a fresh medium

containing various concentrations of eicosyltriethylammonium bromide. Include untreated

control wells.

Incubation: Incubate the cells for a specific duration (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for a few hours. Viable cells with active metabolism will

reduce the yellow MTT to purple formazan crystals.

Solubilization: Dissolve the formazan crystals by adding a solubilizing agent, such as DMSO

or acidified isopropanol.

Absorbance Measurement: Measure the absorbance of the solution in each well using a

microplate reader at a specific wavelength (typically around 570 nm).

Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The

IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting

cell viability against the compound concentration.

Safety and Handling
Specific safety data for eicosyltriethylammonium bromide is not readily available. However,

based on the properties of similar long-chain QACs, the following precautions are

recommended:

Skin and Eye Irritation: QACs can be irritating to the skin and eyes. Wear appropriate

personal protective equipment (PPE), including gloves and safety glasses.

Respiratory Irritation: Avoid inhaling dust or aerosols. Handle in a well-ventilated area or with

respiratory protection.
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Hygroscopicity: Some QACs are hygroscopic. Store in a tightly sealed container in a dry

place.

For detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by

the supplier.

Conclusion
Eicosyltriethylammonium bromide is a long-chain quaternary ammonium compound with

potential applications in organic synthesis and as a cationic surfactant. While specific

experimental data is limited, its structural characteristics strongly suggest that it possesses

antimicrobial and cytotoxic properties, similar to other well-studied long-chain QACs. The

information and generalized protocols provided in this technical guide offer a starting point for

researchers and drug development professionals interested in exploring the properties and

potential applications of this compound. Further experimental investigation is necessary to fully

characterize its physicochemical properties, biological activity, and safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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